Cas no 33335-58-9 (13H-4,6:21,24-Dietheno-8,12-metheno-1H-pyrido[3',2':14,15][1,11]dioxacycloeicosino[2,3,4-ij]isoquinolinium,2,3,13a,14,15,16,25,25a-octahydro-9,18,19,29-tetramethoxy-1,1,14,14-tetramethyl-,chloride (1:2), (13aR,25aS)-)

• Product Name: 13H-4,6:21,24-Dietheno-8,12-metheno-1H-pyrido[3',2':14,15][1,11]dioxacycloeicosino[2,3,4-ij]isoquinolinium,2,3,13a,14,15,16,25,25a-octahydro-9,18,19,29-tetramethoxy-1,1,14,14-tetramethyl-,chloride (1:2), (13aR,25aS)-
• CAS No: 33335-58-9
• MF: C₄₀H₄₈Cl₂N₂O₆
• MW: 723.72492980957
• MDL: MFCD00867703
• CID: 294178
• PubChem ID: 71931
• Update Time: 2025-04-19

13H-4,6:21,24-Dietheno-8,12-metheno-1H-pyrido[3',2':14,15][1,11]dioxacycloeicosino[2,3,4-ij]isoquinolinium,2,3,13a,14,15,16,25,25a-octahydro-9,18,19,29-tetramethoxy-1,1,14,14-tetramethyl-,chloride (1:2), (13aR,25aS)- Chemical and Physical Properties

Names and Identifiers

• 13H-4,6:21,24-Dietheno-8,12-metheno-1H-pyrido[3',2':14,15][1,11]dioxacycloeicosino[2,3,4-ij]isoquinolinium,2,3,13a,14,15,16,25,25a-octahydro-9,18,19,29-tetramethoxy-1,1,14,14-tetramethyl-,chloride (1:2), (13aR,25aS)-
• 13H-4,6:21,24-Dietheno-8,12-metheno-1H-pyrido[3',2':14,15][1,11]dioxacycloeicosino[2,3,4-ij]isoquinolinium,2,3,13a,14,15,16,2
• 6,6',7',12'-tetramethoxy-2,2,2',2'-tetramethyltubocuraran-2,2'-diium dichloride
• Metocurine chloride
• 33335-58-9
• Dimethyltubocurarinii chloridum [INN-Latin]
• Cloruro de dimetiltubocurarinio [INN-Spanish]
• CHEMBL2105841
• 15BE4G33H2
• O,O-Dimethyl-(+)-tubocurarine chloride
• 6,6',7',12'-Tetramethoxy-2,2,2',2'-tetramethyltubocuraranium dichloride
• Dimetiltubocurarinio cloruro [DCIT]
• (1S,16R)-9,10,21,25-tetramethoxy-15,15,30,30-tetramethyl-7,23-dioxa-15,30-diazaheptacyclo[22.6.2.2^{3,6}.1^{8,12}.1^{18,22}.0^{27,31}.0^{16,34}]hexatriaconta-3,5,8,10,12(34),18(33),19,21,24,26,31,35-dodecaene-15,30-diium dichloride
• DTXSID10954969
• Tubocuraranium, 6,6',7',12'-tetramethoxy-2,2,2',2'-tetramethyl-, dichloride
• O,O'-DIMETHYLCHONDROCURARINE DICHLORIDE
• DIMETHYLCHONDOCURARINE DICHLORIDE
• EN300-19767751
• N,O,O'-Trimethyltubocurarine chloride
• Dimethyltubocurarinium chloride [INN]
• Cloruro de dimetiltubocurarinio
• SCHEMBL2056546
• 13H-4,6:21,24-DIETHENO-8,12-METHENO-1H-PYRIDO(3',2':14,15)(1,11)DIOXACYCLOEICOSINO(2,3,4-IJ)ISOQUINOLINIUM, 2,3,13A,14,15,16,25,25A-OCTAHYDRO-9,18,19,29-TETRAMETHOXY-1,1,14,14-TETRAMETHYL-, CHLORIDE (1:2), (13AR,25AS)-
• NS00087371
• Chlorure de dimethyltubocurarinium
• UNII-15BE4G33H2
• EINECS 251-461-1
• Chlorure de dimethyltubocurarinium [INN-French]
• O,O-Dimethylchondrocurarine dichloride
• Dimethyltubocurarinii chloridum
• Dimetiltubocurarinio cloruro
• Q5277349
• Dimethyltubocurarinium chloride

• MDL： MFCD00867703
• Inchi： 1S/C40H48N2O6.2ClH/c1-41(2)17-15-27-22-34(44-6)36-24-30(27)31(41)19-25-9-12-29(13-10-25)47-40-38-28(23-37(45-7)39(40)46-8)16-18-42(3,4)32(38)20-26-11-14-33(43-5)35(21-26)48-36;;/h9-14,21-24,31-32H,15-20H2,1-8H3;2*1H/q+2;;/p-2/t31-,32+;;/m0../s1
• InChI Key： IRPSJVWFSWAZSZ-OIUSMDOTSA-L
• SMILES： [Cl-].[Cl-].O1C2C=CC(=CC=2)C[C@H]2C3C=C(C(=CC=3CC[N+]2(C)C)OC)OC2C(=CC=C(C=2)C[C@@H]2C3C1=C(C(=CC=3CC[N+]2(C)C)OC)OC)OC

Computed Properties

• Exact Mass: 722.2889426g/mol
• Monoisotopic Mass: 722.2889426g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 50
• Rotatable Bond Count: 4
• Complexity: 1060
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers